Cas no 1517637-31-8 (4-iodo-1,2-oxazol-5-amine)

• Product Name: 4-iodo-1,2-oxazol-5-amine
• CAS No: 1517637-31-8
• MDL: MFCD23881358
• CID: 4603532
• PubChem ID: 80365558
• Update Time: 2025-06-15

4-iodo-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1,2-oxazol-5-amine

• MDL： MFCD23881358

Additional information on 4-iodo-1,2-oxazol-5-amine

Professional Introduction to 4-iodo-1,2-oxazol-5-amine (CAS No. 1517637-31-8)

4-iodo-1,2-oxazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1517637-31-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, with an iodine substituent at the 4-position and an amine group at the 5-position. The unique structural features of 4-iodo-1,2-oxazol-5-amine make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The significance of 4-iodo-1,2-oxazol-5-amine lies in its versatility as a building block in medicinal chemistry. The presence of both an iodine atom and an amine group provides multiple reactive sites for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of biaryl structures. Such structures are prevalent in many biologically active compounds, including anticancer agents and antimicrobial drugs.

Recent advancements in synthetic methodologies have highlighted the utility of 4-iodo-1,2-oxazol-5-amine in the preparation of pharmacologically relevant scaffolds. For instance, researchers have demonstrated its role in generating oxazole derivatives with enhanced binding affinity to target proteins. One notable application involves the synthesis of kinase inhibitors, where the oxazole core is integrated into molecules designed to modulate enzyme activity. The iodine substituent serves as a handle for palladium-catalyzed reactions, facilitating the introduction of additional functional groups that can fine-tune biological activity.

In addition to its role in drug discovery, 4-iodo-1,2-oxazol-5-amine has been explored in materials science applications. The oxazole ring is known for its stability and electronic properties, making it suitable for use in organic electronics and photovoltaic materials. Researchers have investigated its incorporation into conjugated polymers and small-molecule emitters for light-emitting diodes (LEDs). The amine group further allows for modifications that can influence charge transport properties, opening up possibilities for optimizing device performance.

The synthesis of 4-iodo-1,2-oxazol-5-am ine typically involves multi-step processes that require careful control of reaction conditions. Common synthetic routes include halogenation of precursor oxazoles followed by selective functionalization at the 5-position. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving yields. These improvements are crucial for large-scale production and ensure that pharmaceutical manufacturers can access sufficient quantities of high-purity material.

From a mechanistic perspective, the reactivity of 4-(i do)-1 ,2 -ox az ol -5 -ami ne is influenced by both electronic and steric factors. The iodine atom is electron-withdrawing but also provides a site for metal coordination, which can modulate nearby functional groups' reactivity. The amine group is nucleophilic and can participate in hydrogen bonding interactions, affecting molecular recognition processes. Understanding these interactions is essential for designing efficient synthetic strategies and predicting the behavior of derived compounds.

The growing interest in 4-(i do)-1 ,2 -ox az ol -5 -ami ne has led to several patents and publications detailing its applications. Researchers have leveraged its unique properties to develop novel methodologies for constructing complex molecules. For example, one study demonstrated its use in generating libraries of oxazole-based compounds for high-throughput screening against biological targets. This approach has accelerated the discovery process by allowing rapid evaluation of multiple derivatives.

Future directions in the study of 4-(i do)-1 ,2 -ox az ol -5 -ami ne may focus on expanding its utility beyond traditional pharmaceutical applications. Exploration into its potential as a catalyst ligand or as a component in green chemistry initiatives could open new avenues for sustainable chemical synthesis. Additionally, computational modeling techniques are being employed to predict how modifications to the oxazole core can influence biological activity, providing a data-driven approach to molecular design.

In conclusion,(i do)-1 ,2 -ox az ol -5 -ami ne (CAS No. 1517637_31_8) is a versatile compound with broad applications across multiple scientific disciplines. Its role as an intermediate in drug discovery underscores its importance in modern medicinal chemistry research while also offering potential benefits in materials science and catalysis. As synthetic methodologies continue to evolve,(i do)-1 ,2 -ox az ol -5 -ami ne will likely remain at the forefront of innovation due to its unique structural features and reactivity profile.